4-((4-Chloro-6-((3-sulphophenyl)amino)-1,3,5-triazin-2-yl)amino)-2-((1-(2,5-dichloro-4-sulphophenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-4-yl)azo)benzenesulphonic acid, sodium salt

• CAS No.: 72259-17-7
• Molecular Formula: C25H15Cl3N9Na3O10S3
• Molecular Weight: 873.0 g/mol
• IUPAC Name: trisodium;2,5-dichloro-4-[4-[[5-[[4-chloro-6-(3-sulfonatoanilino)-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]diazenyl]-3-methyl-5-oxo-4H-pyrazol-1-yl]benzenesulfonate
• InChI: InChI=1S/C25H18Cl3N9O10S3.3Na/c1-11-21(22(38)37(36-11)18-9-16(27)20(10-15(18)26)50(45,46)47)35-34-17-8-13(5-6-19(17)49(42,43)44)30-25-32-23(28)31-24(33-25)29-12-3-2-4-14(7-12)48(39,40)41;;;/h2-10,21H,1H3,(H,39,40,41)(H,42,43,44)(H,45,46,47)(H2,29,30,31,32,33);;;/q;3*+1/p-3
• InChI Key: CMHGGMYOTLMJTR-UHFFFAOYSA-K
• Canonical SMILES: CC1=NN(C(=O)C1N=NC2=C(C=CC(=C2)NC3=NC(=NC(=N3)NC4=CC(=CC=C4)S(=O)(=O)[O-])Cl)S(=O)(=O)[O-])C5=CC(=C(C=C5Cl)S(=O)(=O)[O-])Cl.[Na+].[Na+].[Na+]

Description

The compound 4-((4-Chloro-6-((3-sulphophenyl)amino)-1,3,5-triazin-2-yl)amino)-2-((1-(2,5-dichloro-4-sulphophenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-4-yl)azo)benzenesulphonic acid, sodium salt is a heterocyclic azo dye with a complex architecture. Its structure features:

• A 1,3,5-triazine core substituted with a chloro group and a 3-sulphophenylamino moiety.
• A pyrazole ring bearing dichloro, sulphophenyl, and methyl groups, linked via an azo bridge (-N=N-) to a benzene ring.
• Multiple sulphonic acid groups (sodium salts), enhancing solubility and stability in aqueous media .

This compound is likely utilized in high-performance dyes or functional materials due to its conjugated system and polar substituents.

Biological Activity

The compound 4-((4-Chloro-6-((3-sulphophenyl)amino)-1,3,5-triazin-2-yl)amino)-2-((1-(2,5-dichloro-4-sulphophenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-4-yl)azo)benzenesulphonic acid, sodium salt is a complex organic molecule notable for its diverse biological activities and applications. This article reviews its biological activity, focusing on its pharmacological properties, synthesis, and potential therapeutic applications.

Chemical Structure

The compound features multiple functional groups including:

• Triazine and azo groups that enhance its reactivity.
• Sulfonic acid moieties that increase solubility in aqueous environments.

Antimicrobial Properties

Research indicates that compounds with similar structural motifs exhibit significant antimicrobial activity. For instance, derivatives of triazine have been shown to possess antifungal properties. A study demonstrated that certain triazine derivatives exhibited synergistic effects when combined with fluconazole against Candida albicans and other fungal strains, suggesting potential use in treating fungal infections .

Cytotoxicity and Anticancer Activity

The compound's structural complexity may contribute to its cytotoxic effects. Preliminary studies have indicated that similar compounds can induce apoptosis in cancer cells. The mechanism often involves the generation of reactive oxygen species (ROS), leading to cell death .

Binding Affinity Studies

Binding studies reveal that this compound interacts with various biological macromolecules. Its binding affinity to proteins can be influenced by the presence of sulfonic acid groups which enhance solubility and reactivity. These interactions are critical for understanding the compound's mechanism of action in biological systems .

Case Studies

• Antifungal Activity : A study evaluated the antifungal potency of triazine derivatives in vitro. The results showed that certain derivatives had minimum inhibitory concentrations (MICs) as low as 0.125 μg/mL against resistant strains of Candida .
• Cytotoxic Effects on Cancer Cells : Another case study assessed the cytotoxicity of related compounds on various cancer cell lines. The results indicated a dose-dependent response with significant cell death observed at higher concentrations .

Synthesis Methods

The synthesis of this compound typically involves multi-step organic reactions:

• Formation of the triazine core through cyclization reactions.
• Introduction of sulfonic acid moieties via sulfonation reactions.
• Coupling reactions to attach the azo group.

These methods are crucial for achieving desired yields and purities necessary for biological evaluation .

Comparative Analysis with Related Compounds

Compound Name	Structural Features	Biological Activity
4-Aminoazobenzene	Azo group with amino substituent	Moderate antimicrobial activity
3-Methyl-5-pyrazolone	Pyrazolone ring	Commonly used in dye chemistry
4-Sulfophenylazoaniline	Azo group with sulfonic acid	Similar dyeing properties but less complex

The unique combination of multiple reactive sites in the target compound enhances its potential utility compared to simpler analogs .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in Triazine-Based Dyes

Compound A : 1H-Pyrazole-3-carboxylic acid, 1-(3-((4-chloro-6-((4-sulfophenyl)amino)-1,3,5-triazin-2-yl)amino)-2-methyl-5-sulfophenyl)-4-((4-((4-chloro-6-((4-sulfophenyl)amino)-1,3,5-triazin-2-yl)amino)-2-sulfophenyl)azo)-4,5-dihydro-5-oxo-, tetrasodium salt (PubChem)

• Key Differences :
  • Substitution of 3-sulphophenyl on the triazine with 4-sulphophenyl.
  • Additional methyl group on the benzene ring.
  • Impact : The positional isomerism of sulphophenyl groups alters electronic properties (e.g., absorption maxima), while the methyl group increases hydrophobicity .

Compound B : Trisodium 2-[[4-Chloro-6-Morpholino-1,3,5-Triazin-2-Yl]Amino]-5-[[1-(2-Chloro-5-Sulphonatophenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-4-yl]azo]-1,4-benzenedisulfonic acid (Parchem Chemicals)

• Key Differences: Replacement of the 3-sulphophenylamino group on triazine with a morpholino moiety. Fewer sulphonate groups. Reduced sulphonation decreases water solubility .

Functional Analogues in Agrochemicals

Compound C : Methyl 2-(((((4-methoxy-6-methyl-1,3,5-triazin-2-yl)amino)carbonyl)amino)sulfonyl)benzoate (Metsulfuron methyl ester)

• Key Differences: Triazine core substituted with methoxy and methyl groups instead of chloro and sulphophenylamino. Contains a sulfonylurea bridge instead of an azo linkage. Impact: This agrochemical acts as a herbicide via acetolactate synthase inhibition, whereas the target compound’s azo and sulphonate groups suggest dye applications .

Electronic and Toxicity Considerations

• Substituent Position Effects: Analogous to o-aminophenol vs. p-aminophenol (), the 3-sulphophenyl vs. 4-sulphophenyl substitution in the target compound may influence toxicity.
• Similarity Coefficients : Using Tanimoto coefficients (), the target compound shares ~60–70% structural similarity with Compounds A and B, primarily due to shared triazine and azo motifs. Differences in substituents reduce similarity scores .

Tabulated Comparison

Parameter	Target Compound	Compound A	Compound B	Compound C
Molecular Weight	~900–950 g/mol (estimated)	~1,100 g/mol	~850 g/mol	381.4 g/mol
Triazine Substituents	4-Cl, 3-sulphophenylamino	4-Cl, 4-sulphophenylamino	4-Cl, morpholino	4-OCH₃, 6-CH₃
Sulphonates	3 sodium sulphonate groups	4 sodium sulphonate groups	2 sodium sulphonate groups	1 sulphonyl group
Linkage Type	Azo (-N=N-)	Azo (-N=N-)	Azo (-N=N-)	Sulfonylurea (-SO₂NHCONH-)
Primary Application	Textile/industrial dye	High-affinity dye	Functional dye	Herbicide